(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone

• IUPAC Name: [4-[(4,6-difluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(1-ethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C18H18F2N4O2S/c1-2-24-8-5-14(22-24)17(25)23-6-3-12(4-7-23)26-18-21-16-13(20)9-11(19)10-15(16)27-18/h5,8-10,12H,2-4,6-7H2,1H3
• InChI Key: NONCJWBJEGXRKX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCC(CC2)OC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C18H18F2N4O2S
• Molecular Weight: 392.4 g/mol

Description

(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone is a useful research compound. Its molecular formula is C18H18F2N4O2S and its molecular weight is 392.42. The purity is usually 95%.
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Scientific Research Applications

This compound features a piperidine ring with an attached pyrazole moiety and a benzothiazole group. Its chemical structure is as follows:

Compound: (4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone\text{Compound: } \text{(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone} Compound: (4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone

Antibacterial and Antimycobacterial Activity: Certain imidazole derivatives demonstrate antibacterial and antimycobacterial effects. These compounds may be explored for their potential in combating bacterial infections.

Anti-Inflammatory Properties: Imidazole-containing molecules have been investigated for their anti-inflammatory activity. They may modulate inflammatory pathways and provide therapeutic benefits.

Antitumor Potential: Some imidazole-based compounds exhibit antitumor properties. Further research could explore their use in cancer treatment.

Antidiabetic Effects: Imidazole derivatives have been studied for their potential in managing diabetes. They may influence glucose metabolism or insulin signaling pathways.

Antiviral and Antioxidant Activities: These compounds may possess antiviral properties and act as antioxidants, protecting cells from oxidative stress.

Other Activities: .

Commercially Available Drugs

Several drugs in the market contain a 1,3-diazole ring. Examples include:

Mechanism of Action

Target of Action

It is known that thiazole derivatives have diverse biological activities . They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction so as to induce cell apoptosis .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .